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Compound of Interest

Compound Name: Methyl 4-ethylbenzoate

Cat. No.: B1265719

This guide provides a comprehensive overview of the chemical and physical properties of
methyl 4-ethylbenzoate, tailored for researchers, scientists, and professionals in drug
development. It includes detailed experimental protocols, spectroscopic data, and safety
information.

Chemical Identity and Physical Properties

Methyl 4-ethylbenzoate is an organic compound classified as an ester of 4-ethylbenzoic acid
and methanol. It is a colorless liquid at room temperature and is primarily used as a chemical
intermediate in organic synthesis.

Table 1: Physical and Chemical Properties of Methyl 4-ethylbenzoate
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Property Value Reference
CAS Number 7364-20-7

Molecular Formula C10H1202

Molecular Weight 164.20 g/mol

Appearance Clear, colorless liquid/oll [1]

Boiling Point 105-107 °C at 15 mmHg [1][2]
Density 1.025 - 1.039 g/cm3 at 25 °C [1112]

Room Temperature, sealed in
Storage Temperature ) [11[3]
a dry environment

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of methyl
4-ethylbenzoate.

Table 2: Spectroscopic Data of Methyl 4-ethylbenzoate

Technique Data

Data available for the similar compound, ethyl 4-
1H NMR methylbenzoate, suggests characteristic

aromatic and aliphatic proton signals.

Data for the similar compound, ethyl 4-

13C NMR _ _
methylbenzoate, is available.
Expected to show characteristic peaks for C=0
FTIR (ester), C-O stretching, and aromatic C-H
bonds.
Expected to show a molecular ion peak
Mass Spectrometry corresponding to its molecular weight and

characteristic fragmentation patterns.
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Experimental Protocols

The following sections detail the experimental procedures for the synthesis, purification, and
analysis of methyl 4-ethylbenzoate.

Methyl 4-ethylbenzoate is commonly synthesized via the Fischer esterification of 4-
ethylbenzoic acid with methanol, using a strong acid catalyst such as sulfuric acid.

Reaction: 4-ethylbenzoic acid + methanol = methyl 4-ethylbenzoate + water

Materials:

4-ethylbenzoic acid

e Methanol (anhydrous)

e Concentrated sulfuric acid

e Sodium bicarbonate (5% aqueous solution)

e Brine (saturated agueous sodium chloride)

e Anhydrous magnesium sulfate

o Diethyl ether

Equipment:

Round-bottom flask

o Reflux condenser

e Heating mantle

o Separatory funnel

o Beakers and Erlenmeyer flasks

« Rotary evaporator
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« Distillation apparatus

Procedure:

 In a round-bottom flask, combine 4-ethylbenzoic acid and an excess of anhydrous methanol.
e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction
progress can be monitored by thin-layer chromatography.

 After the reaction is complete, cool the mixture to room temperature.
 Remove the excess methanol using a rotary evaporator.
o Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

e Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid catalyst and any unreacted carboxylic acid), and finally with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude methyl 4-ethylbenzoate.
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Fischer Esterification Mechanism
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The crude product can be purified by fractional distillation under reduced pressure to obtain
high-purity methyl 4-ethylbenzoate.

Equipment:

Distillation flask

Fractionating column (e.g., Vigreux column)

Condenser

Receiving flask

Vacuum source and gauge

Heating mantle

Procedure:

Set up the fractional distillation apparatus.

Place the crude methyl 4-ethylbenzoate in the distillation flask with a few boiling chips.

Apply a vacuum and gradually heat the flask.

Collect the fraction that distills at the boiling point of methyl 4-ethylbenzoate at the
corresponding pressure (105-107 °C at 15 mmHQg).[1][2]

The purity of the synthesized methyl 4-ethylbenzoate can be determined by gas
chromatography.

Instrumentation:
e Gas chromatograph equipped with a flame ionization detector (FID).

e Capillary column suitable for the analysis of esters (e.g., a non-polar or medium-polarity
column).

Typical GC Conditions:
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Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Temperature Program: Start at a suitable initial temperature, then ramp to a final
temperature to ensure the elution of the compound.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injection Mode: Split or splitless, depending on the sample concentration.
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Experimental Workflow for Methyl 4-Ethylbenzoate

Safety and Handling
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Methyl 4-ethylbenzoate should be handled with appropriate safety precautions in a well-
ventilated area.

Table 3: Safety Information

Hazard Statement Precautionary Statement

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H302: Harmful if swallowed.

P301+P312: IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell.

H315: Causes skin irritation.

P302+P352: IF ON SKIN: Wash with plenty of

H319: Causes serious eye irritation.
water.

P304+P340: IF INHALED: Remove person to

H335: May cause respiratory irritation. ) )
fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

This safety information is based on available data and may not be exhaustive.

Conclusion

This technical guide provides essential information on the chemical properties, synthesis,
purification, and analysis of methyl 4-ethylbenzoate. The detailed protocols and data are
intended to support researchers and professionals in their work with this compound. Adherence
to safety guidelines is paramount when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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